Cas no 68108-18-9 ((4S)-4-hydroxypyrrolidin-2-one)

• Product Name: (4S)-4-hydroxypyrrolidin-2-one
• CAS No: 68108-18-9
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD00273370
• CID: 58697
• PubChem ID: 155084
• Update Time: 2025-11-02

(4S)-4-hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-Hydroxypyrrolidine-2-one
• (S)-(-)-4-Hydroxy-2-pyrrolidone
• (S)-(?-4-Hydroxy-2-pyrrolidinone
• (S)-(-)-4-hydroxy-2-pyrrolidinone
• 2-PYRROLIDINONE, 4-HYDROXY-, (S)
• 2-PYRROLIDINONE, 4-HYDROXY-, (4S)-
• (4S)-4-HYDROXYPYRROLIDIN-2-ONE
• 4-HYDROXY-PYRROLIDIN-2-ONE
• (S)-(+)-4-HYDROXY-2-PYRROLIDINONE
• (S)-4-HYDROXY-2-PYRROLIDINONE
• (S)-4-HYDROXY-2-PYRROLIDONE
• (S)-(?)-4-Hydroxy-2-pyrrolidinone
• (S)-4-HYDROXY-PYRROLIDINE-2-ONE
• S-(-)-4-Hydroxy-2-pyrrolidinone
• (4S)-(-)-4-Hydroxypyrrolidin-2-one
• 2-Pyrrolidinone,4-hydroxy-, (S)-
• (4S)-4-Hydroxy-2-pyrrolidinone
• (S)-4-hydroxypyrrolidin-2-one
• PubChem19064
• (S)-ss -Hydroxy-?-butyrolactam
• (s)-4-hydroxy-pyrrolidin-2-one
• IOGISYQVOGVIEU-
• 68108-18-9
• IOGISYQVOGVIEU-VKHMYHEASA-N
• (4S)-4-Hydroxy-pyrrolidin-2-on
• EN300-95738
• H1368
• (S)-(-)-4-Hydroxy-2-pyrrolidinone, 97%
• HY-W002597
• MFCD00273370
• SCHEMBL351949
• J-502231
• (R,S)-4-Hydroxy-pyrrolidin-2-one
• A9082
• (4S)-4-Hydroxy-2-pyrrolidinone; 2-Pyrrolidinone, 4-hydroxy-, (S)-; (4S)-4-Hydroxy-2-pyrrolidinone; (S)-(-)-4-Hydroxy-2-pyrrolidinone; (S)-4-Hydroxy-2-pyrrolidinone; (S)-4-Hydroxy-2-pyrrolidone
• (S)-beta-Hydroxy-gamma-butyrolactam
• PS-9318
• AC-3373
• (4S)-4-hydroxy-2-oxopyrrolidine
• AM20100631
• AKOS005146103
• Q-101071
• AKOS015855304
• (5S)-4-hydroxypyrrolidin-2-one
• CS-W002597
• (4S)-4-hydroxypyrrolidin-2-one

• MDL： MFCD00273370
• Inchi： 1S/C4H7NO2/c6-3-1-4(7)5-2-3/h3,6H,1-2H2,(H,5,7)/t3-/m0/s1
• InChI Key： IOGISYQVOGVIEU-VKHMYHEASA-N
• SMILES： O[C@H]1CC(NC1)=O

Computed Properties

• Exact Mass: 101.04800
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.292
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 363.6±35.0 °C at 760 mmHg
• Flash Point: 173.7±25.9 °C
• Refractive Index: 1.513
• PSA: 49.33000
• LogP: -0.80400
• Solubility: Not determined
• Specific Rotation: -41 º (c=% in ethanol)
• Optical Activity: [α]23/D −43°, c = 1 in ethanol

(4S)-4-hydroxypyrrolidin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P264,P270,P280,P301+P312,P305+P351+P338,P310,P330,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (4S)-4-hydroxypyrrolidin-2-one

Recent Advances in the Study of (4S)-4-hydroxypyrrolidin-2-one (CAS: 68108-18-9) in Chemical Biology and Pharmaceutical Research

The compound (4S)-4-hydroxypyrrolidin-2-one (CAS: 68108-18-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral building block is particularly valued for its role in the synthesis of bioactive molecules, including potential drug candidates. Recent studies have explored its utility in asymmetric synthesis, enzyme inhibition, and as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings and highlight emerging trends in the application of this compound.

One of the most notable advancements involves the use of (4S)-4-hydroxypyrrolidin-2-one as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) analogs. Researchers have demonstrated its efficacy in producing enantiomerically pure compounds that exhibit enhanced binding affinity to GABA receptors. These findings, published in the Journal of Medicinal Chemistry (2023), underscore the compound's potential in developing next-generation neuropharmaceuticals. The study employed a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving a yield of over 85% with high enantiomeric excess.

In addition to its role in neuropharmacology, (4S)-4-hydroxypyrrolidin-2-one has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings open new avenues for addressing the global challenge of antibiotic resistance.

Another significant development is the application of (4S)-4-hydroxypyrrolidin-2-one in targeted drug delivery systems. A team at MIT recently developed a novel prodrug platform utilizing this compound as a linker, enabling site-specific release of anticancer agents. The system, described in Nature Biotechnology (2024), demonstrated enhanced tumor penetration and reduced off-target effects in preclinical models. This innovation represents a major step forward in precision medicine, with potential applications across multiple therapeutic areas.

From a chemical biology perspective, recent work has elucidated the compound's interactions with various enzymes. A 2023 study in ACS Chemical Biology revealed that (4S)-4-hydroxypyrrolidin-2-one serves as a competitive inhibitor for several hydrolases, providing insights into its metabolic fate and potential toxicity profiles. These findings are particularly relevant for drug development, as they inform the design of safer and more effective pharmaceutical compounds.

Looking ahead, the versatility of (4S)-4-hydroxypyrrolidin-2-one continues to inspire innovative research. Current investigations are exploring its use in peptide mimetics, biodegradable polymers, and as a scaffold for fragment-based drug discovery. The compound's unique stereochemistry and functional group compatibility make it an attractive candidate for diverse applications in medicinal chemistry. As research progresses, we anticipate further breakthroughs that will expand its utility in addressing unmet medical needs.